Cas no 1369040-42-5 (2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid)

• Product Name: 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid
• CAS No: 1369040-42-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6594429
• PubChem ID: 82490406
• Update Time: 2025-05-21

2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid
• EN300-1854821
• 1369040-42-5

• Inchi： 1S/C8H11NO2/c1-5-3-7(4-8(10)11)6(2)9-5/h3,9H,4H2,1-2H3,(H,10,11)
• InChI Key： OBPBAPNPDOAKCR-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C)NC=1C)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid

Introduction to 2-(2,5-Dimethyl-1H-pyrrol-3-yl)acetic Acid (CAS No. 1369040-42-5)

2-(2,5-Dimethyl-1H-pyrrol-3-yl)acetic acid (CAS No. 1369040-42-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives and is characterized by its unique structural features, which include a pyrrole ring substituted with two methyl groups and an acetic acid moiety. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid can be represented as follows: C₉H₁₁NO₂. The presence of the pyrrole ring, which is a five-membered heterocyclic aromatic ring containing one nitrogen atom, contributes to the compound's stability and reactivity. The two methyl groups attached to the pyrrole ring enhance the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and interact with various cellular targets.

In recent years, 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a central role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid has also been investigated for its antioxidant properties. Oxidative stress is a major contributor to the development and progression of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for the prevention and treatment of these conditions.

The pharmacological profile of 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid has been further elucidated through in vitro and in vivo experiments. In cell culture studies, it has been shown to exhibit cytotoxic effects against various cancer cell lines, particularly those derived from breast and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its direct biological activities, 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid has also been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. For example, researchers have synthesized derivatives by modifying the acetic acid moiety or introducing additional functional groups to improve solubility, bioavailability, and target specificity. These efforts have led to the development of novel compounds with improved pharmacological profiles and reduced side effects.

The synthesis of 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid can be achieved through various synthetic routes. One common approach involves the condensation of 3-acetylpyrrole with an appropriate aldehyde followed by reduction and subsequent esterification or hydrolysis steps. The choice of synthetic method depends on factors such as yield, purity, and scalability for industrial production.

In conclusion, 2-(2,5-dimethyl-1H-pyrrol-3-yl)acetic acid (CAS No. 1369040-42-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area for future exploration.